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Compound of Interest

Compound Name: N-Boc-4-piperidineethanol

Cat. No.: B155403

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, operational, and disposal information for handling N-Boc-
4-piperidineethanol (CAS RN: 89151-44-0). The following procedures are based on best
practices and data from safety data sheets (SDS) of structurally similar compounds, as a
specific SDS for N-Boc-4-piperidineethanol was not available. Therefore, this guidance
should be used in conjunction with a thorough risk assessment conducted by qualified
personnel.

Immediate Safety and Handling Precautions

Safe handling of N-Boc-4-piperidineethanol requires strict adherence to laboratory safety
protocols to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling N-Boc-4-piperidineethanol[1][2]:
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side

shields or goggles.

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

absorption.

Skin and Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under
normal use with adequate
ventilation. A NIOSH-approved
N95 dust mask may be used if
handling generates dust or

aerosols[2].

Minimizes inhalation of

airborne particles.

Engineering Controls

Control Measure

Description

Ventilation

Work in a well-ventilated area, preferably in a

chemical fume hood.

Eyewash and Safety Shower

Ensure easy access to a functioning eyewash

station and safety shower.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

2. Handling:

Don the appropriate PPE before handling the chemical.

Read and understand this safety guide and any available safety information.
Ensure the work area is clean and uncluttered.
Verify that all necessary PPE is available and in good condition.
Confirm that the chemical fume hood is functioning correctly.
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» Carefully open the container to avoid splashing or generating dust.

» Weigh or measure the required amount of N-Boc-4-piperidineethanol within the fume hood.
» Avoid direct contact with skin, eyes, and clothing.

o Keep the container tightly closed when not in use.

3. Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

4. Spills:

 In case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite).
o Collect the absorbed material into a suitable container for disposal.

o Clean the spill area thoroughly.

o For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of N-Boc-4-piperidineethanol and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste ldentification:

» N-Boc-4-piperidineethanol waste should be considered chemical waste.
e Any materials contaminated with this chemical (e.g., gloves, absorbent materials) should
also be treated as chemical waste.

2. Waste Segregation and Collection:

» Collect waste in a designated, properly labeled, and sealed container.
e Do not mix with other incompatible waste streams.

3. Disposal Route:

» Dispose of chemical waste through a licensed professional waste disposal service.
» Follow all federal, state, and local environmental regulations.
e Do not dispose of down the drain.
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First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route

First Aid Procedure

Inhalation

Move the affected person to fresh air. If
breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Physical and Chemical Properties

Property

Value

Molecular Formula

C12H23NO3[1]

Molecular Weight 229.32 g/mol [1]
Boiling Point 120-150 °C at 0.5 mmHg[1]
Density 1.043 g/mL at 25 °C[1]
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Caption: Workflow for handling N-Boc-4-piperidineethanol.
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Caption: Disposal plan for N-Boc-4-piperidineethanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-boc-4-piperidineethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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